(6beta,24R)-6-Hydroxystigmast-4-en-3-one

• CAS No.: 36450-02-9
• Product Name: (6beta,24R)-6-Hydroxystigmast-4-en-3-one
• Molecular Formula: C29H48O2
• Molecular Weight: 428.7 g/mol
• IUPAC Name: 17-(5-ethyl-6-methylheptan-2-yl)-6-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C29H48O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h16,18-20,22-25,27,31H,7-15,17H2,1-6H3
• Standard InChIKey: IWNCBADONFSAAW-UHFFFAOYSA-N
• SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)O)C)C(C)C
• Canonical SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)O)C)C(C)C
• Appearance: Powder
• Melting Point: 213-215°C
• Physical Description: Solid
• Description: (6beta, 24R)-6-Hydroxystigmast-4-en-3-one, also known as stigmast-4-en-6beta-ol-3-one, belongs to the class of organic compounds known as stigmastanes and derivatives. These are sterol lipids with a structure based on the stigmastane skeleton, which consists of a cholestane moiety bearing an ethyl group at the carbon atom C24 (6beta, 24R)-6-Hydroxystigmast-4-en-3-one exists as a solid and is considered to be practically insoluble (in water) and relatively neutral (6beta, 24R)-6-Hydroxystigmast-4-en-3-one has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, (6beta, 24R)-6-hydroxystigmast-4-en-3-one is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, (6beta, 24R)-6-hydroxystigmast-4-en-3-one can be found in green bean, pulses, and yellow wax bean. This makes (6beta, 24R)-6-hydroxystigmast-4-en-3-one a potential biomarker for the consumption of these food products.
• PubChem Compound: 14769504
• Last Modified: Nov 11 2021